- Compounds for inhibiting a-synuclein- and ApoE4-related toxicity to prevent and treat stearoyl-CoA desaturase-associated disease or neurological disease, World Intellectual Property Organization, , ,
Cas no 920036-28-8 (6-Fluoro-3-methyl-1H-pyrazolo[3,4-b]pyridine)
920036-28-8 structure
Product Name:6-Fluoro-3-methyl-1H-pyrazolo[3,4-b]pyridine
CAS No:920036-28-8
MF:C7H6FN3
MW:151.141044139862
MDL:MFCD11616901
CID:759074
PubChem ID:25132245
Update Time:2024-10-26
6-Fluoro-3-methyl-1H-pyrazolo[3,4-b]pyridine Chemical and Physical Properties
Names and Identifiers
-
- 6-fluoro-3-methyl-1H-Pyrazolo[3,4-b]pyridine
- 1H-Pyrazolo[3,4-b]pyridine, 6-fluoro-3-methyl-
- 6-fluoro-3-methyl-2H-pyrazolo[3,4-b]pyridine
- 1H-PYRAZOLO[3,4-B]PYRIDINE,6-FLUORO-3-METHYL-
- IZYSSCSXSQEXPY-UHFFFAOYSA-N
- FCH897677
- PB13433
- AX8255773
- 6-Fluoro-3-methyl-1H-pyrazolo[3,4-b]pyridine (ACI)
- SY099824
- DB-428742
- EN300-7423768
- 920036-28-8
- AKOS032949959
- AKOS006316911
- P11175
- AS-50814
- CS-0029661
- DTXSID20648802
- SCHEMBL3150981
- MFCD11616901
- 6-Fluoro-3-methyl-1H-pyrazolo[3,4-b]pyridine
-
- MDL: MFCD11616901
- Inchi: 1S/C7H6FN3/c1-4-5-2-3-6(8)9-7(5)11-10-4/h2-3H,1H3,(H,9,10,11)
- InChI Key: IZYSSCSXSQEXPY-UHFFFAOYSA-N
- SMILES: FC1C=CC2=C(NN=C2C)N=1
Computed Properties
- Exact Mass: 151.05457537g/mol
- Monoisotopic Mass: 151.05457537g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 153
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 41.6
- XLogP3: 1.7
6-Fluoro-3-methyl-1H-pyrazolo[3,4-b]pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM128097-1g |
6-fluoro-3-methyl-1H-pyrazolo[3,4-b]pyridine |
920036-28-8 | 95+% | 1g |
$532 | 2021-08-05 | |
| Chemenu | CM128097-5g |
6-fluoro-3-methyl-1H-pyrazolo[3,4-b]pyridine |
920036-28-8 | 95+% | 5g |
$1599 | 2021-08-05 | |
| TRC | F600245-50mg |
6-Fluoro-3-methyl-1H-pyrazolo[3,4-b]pyridine |
920036-28-8 | 50mg |
$ 70.00 | 2022-06-04 | ||
| TRC | F600245-100mg |
6-Fluoro-3-methyl-1H-pyrazolo[3,4-b]pyridine |
920036-28-8 | 100mg |
$ 95.00 | 2022-06-04 | ||
| TRC | F600245-500mg |
6-Fluoro-3-methyl-1H-pyrazolo[3,4-b]pyridine |
920036-28-8 | 500mg |
$ 365.00 | 2022-06-04 | ||
| abcr | AB458255-1 g |
6-Fluoro-3-methyl-1H-pyrazolo[3,4-b]pyridine; . |
920036-28-8 | 1g |
€454.40 | 2023-04-22 | ||
| abcr | AB458255-5 g |
6-Fluoro-3-methyl-1H-pyrazolo[3,4-b]pyridine; . |
920036-28-8 | 5g |
€1,278.90 | 2023-04-22 | ||
| Chemenu | CM128097-5g |
6-fluoro-3-methyl-1H-pyrazolo[3,4-b]pyridine |
920036-28-8 | 95%+ | 5g |
$966 | 2024-07-20 | |
| Chemenu | CM128097-10g |
6-fluoro-3-methyl-1H-pyrazolo[3,4-b]pyridine |
920036-28-8 | 95%+ | 10g |
$1611 | 2024-07-20 | |
| Chemenu | CM128097-25g |
6-fluoro-3-methyl-1H-pyrazolo[3,4-b]pyridine |
920036-28-8 | 95%+ | 25g |
$3223 | 2024-07-20 |
6-Fluoro-3-methyl-1H-pyrazolo[3,4-b]pyridine Production Method
Production Method 1
Reaction Conditions
1.1 Solvents: Ethanol ; 24 h, 80 °C
1.2 Reagents: Water ; 20 °C
1.2 Reagents: Water ; 20 °C
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Hydrazine hydrate (1:1) Solvents: Ethylene glycol ; 165 °C
Reference
- Discovery of Phenylaminopyridine Derivatives as Novel HIV-1 Non-nucleoside Reverse Transcriptase Inhibitors, ACS Medicinal Chemistry Letters, 2012, 3(8), 678-682
Production Method 3
Reaction Conditions
1.1 Reagents: Titanium isopropoxide Solvents: Dichloromethane ; 15 min, rt
1.2 Reagents: Hydrazine hydrate (1:1) ; 1.5 h, rt
1.3 Reagents: Water ; 20 min, rt
1.4 Solvents: Ethanol ; rt; rt → 80 °C; 24 h, 80 °C; cooled
1.2 Reagents: Hydrazine hydrate (1:1) ; 1.5 h, rt
1.3 Reagents: Water ; 20 min, rt
1.4 Solvents: Ethanol ; rt; rt → 80 °C; 24 h, 80 °C; cooled
Reference
- Discovery of 3-{5-[(6-amino-1H-pyrazolo[3,4-b]pyridine-3-yl)methoxy]-2-chlorophenoxy}-5-chlorobenzonitrile (MK-4965): a potent, orally bioavailable HIV-1 non-nucleoside reverse transcriptase inhibitor with improved potency against key mutant viruses, Journal of Medicinal Chemistry, 2008, 51(20), 6503-6511
Production Method 4
Reaction Conditions
1.1 Solvents: Ethanol ; 24 h, 80 °C
1.2 Reagents: Water ; 20 °C
1.2 Reagents: Water ; 20 °C
Reference
- Preparation of oxadiazoles and related compounds for the treatment of neurol. diseases, World Intellectual Property Organization, , ,
Production Method 5
Reaction Conditions
1.1 Solvents: Ethanol ; 24 h, 80 °C
1.2 Reagents: Water ; 20 °C
1.2 Reagents: Water ; 20 °C
Reference
- Preparation of oxadiazole compounds useful in the treatment of neurological disorders, World Intellectual Property Organization, , ,
Production Method 6
Reaction Conditions
1.1 Solvents: Ethanol ; 24 h, 80 °C
1.2 Reagents: Water ; 20 °C
1.2 Reagents: Water ; 20 °C
Reference
- Oxadiazole and thiadiazole derivatives used in treating neurological disorders and their preparation, World Intellectual Property Organization, , ,
Production Method 7
Reaction Conditions
1.1 Reagents: Titanium isopropoxide Solvents: Dichloromethane ; rt; 15 min, rt
1.2 Reagents: Hydrazine hydrate (1:1) ; rt; 1 h, rt
1.3 Reagents: Water ; 1.5 h, rt
1.2 Reagents: Hydrazine hydrate (1:1) ; rt; 1 h, rt
1.3 Reagents: Water ; 1.5 h, rt
Reference
- Preparation of heterocyclic phenoxy compounds as HIV reverse transcriptase inhibitors, United States, , ,
6-Fluoro-3-methyl-1H-pyrazolo[3,4-b]pyridine Raw materials
6-Fluoro-3-methyl-1H-pyrazolo[3,4-b]pyridine Preparation Products
6-Fluoro-3-methyl-1H-pyrazolo[3,4-b]pyridine Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
920036-28-8 (6-Fluoro-3-methyl-1H-pyrazolo[3,4-b]pyridine) Related Products
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